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Compound of Interest

Compound Name: cis-1-Ethyl-2-Methylcyclopentane

Cat. No.: B13779416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-1-Ethyl-2-Methylcyclopentane is a cyclic alkane with the molecular formula C8H16.[1] As

a substituted cyclopentane, its stereochemistry plays a crucial role in its physical

characteristics. This technical guide provides a comprehensive overview of the core physical

properties of the cis isomer, presenting quantitative data in a structured format, detailing

experimental methodologies for property determination, and illustrating the general workflow for

such characterization. This information is critical for its application as a chemical intermediate

and solvent in various industrial and research settings.[1]

Quantitative Physical Properties
The physical properties of cis-1-Ethyl-2-Methylcyclopentane have been reported across

various sources. The following table summarizes these key quantitative data points for easy

reference and comparison. It is important to note the minor variations in reported values, which

can arise from differences in experimental conditions and measurement precision.
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Physical Property Value Source(s)

Molecular Formula C8H16 [1][2][3]

Molecular Weight 112.21 g/mol [1][2]

CAS Number 930-89-2 [1][2][3]

Melting Point -105.95 °C to -106 °C [1][2][4]

Boiling Point
124.1 °C to 127.95 °C (at 760

mmHg)
[1][2][3][5]

Density 0.767 to 0.785 g/cm³ [2][3][4][5]

Refractive Index 1.420 to 1.429 [1][2][4][5]

Flash Point 13.5 °C [1][2][3]

Vapor Pressure 15.6 mmHg at 25 °C [1][3]

Experimental Protocols for Physical Property
Determination
The following sections detail the standard experimental methodologies for determining the key

physical properties of liquid organic compounds like cis-1-Ethyl-2-Methylcyclopentane.

Boiling Point Determination (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of a small liquid

sample is the capillary method.

Methodology:

A small amount of the liquid sample (cis-1-Ethyl-2-Methylcyclopentane) is placed in a

small-diameter test tube or a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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The test tube is attached to a thermometer and heated in a controlled manner, often using a

Thiele tube with heating oil or an aluminum block heater to ensure uniform heat distribution.

As the temperature rises, the air trapped in the capillary tube expands and escapes. When

the boiling point of the liquid is reached, the vapor of the substance fills the capillary tube.

The temperature is noted when a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube. This indicates that the vapor pressure of the liquid has

overcome the atmospheric pressure.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.

Melting Point Determination
For compounds that are solid at room temperature, the melting point is a crucial indicator of

purity. While cis-1-Ethyl-2-Methylcyclopentane is a liquid at standard conditions, its melting

point is determined at very low temperatures. The general principle involves cooling the

substance until it solidifies and then gently heating it to observe the melting range.

Methodology:

A small, solidified sample of the compound is introduced into a capillary tube.

The capillary tube is placed in a melting point apparatus, which typically consists of a heated

metal block or an oil bath and a thermometer or a digital temperature sensor.

The sample is heated slowly and at a constant rate.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid sample has turned into a clear liquid is recorded as

the end of the melting range. For a pure compound, this range is typically narrow.
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Density Determination
Density is the mass per unit volume of a substance. For a liquid like cis-1-Ethyl-2-
Methylcyclopentane, this can be determined with basic laboratory equipment.

Methodology:

An empty, dry graduated cylinder or pycnometer is weighed using an analytical balance to

determine its mass.

A known volume of the liquid is carefully transferred into the graduated cylinder or

pycnometer. The volume is read from the bottom of the meniscus.

The graduated cylinder or pycnometer containing the liquid is then reweighed.

The mass of the liquid is calculated by subtracting the mass of the empty container from the

combined mass of the container and the liquid.

The density is then calculated by dividing the mass of the liquid by its volume (Density =

Mass / Volume). For higher accuracy, this procedure should be repeated multiple times, and

the average value should be taken.

Refractive Index Determination
The refractive index of a liquid is a dimensionless number that describes how light propagates

through that substance. It is a characteristic property and can be used to identify a substance

and assess its purity.

Methodology:

An Abbe refractometer is a common instrument used for this measurement. The instrument

is first calibrated using a standard liquid with a known refractive index, often distilled water.

A few drops of the liquid sample (cis-1-Ethyl-2-Methylcyclopentane) are placed on the

prism of the refractometer.

The prism is closed, and light is passed through the sample.
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The user looks through the eyepiece and adjusts the controls until the boundary line

between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is then read directly from the instrument's scale.

The measurement is typically performed at a standard temperature, such as 20°C, as the

refractive index is temperature-dependent.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid organic compound such as cis-1-Ethyl-2-
Methylcyclopentane.
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Caption: Workflow for the determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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